Cas no 128261-84-7 (1-(3,4-Dimethoxycinnamoyl)piperidine)

1-(3,4-Dimethoxycinnamoyl)piperidine structure
128261-84-7 structure
Product Name:1-(3,4-Dimethoxycinnamoyl)piperidine
CAS No:128261-84-7
MF:C16H21NO3
MW:275.342844724655
CID:1080596
PubChem ID:2327270
Update Time:2025-04-20

1-(3,4-Dimethoxycinnamoyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-Dimethoxycinnamoyl)piperidine
    • 1-(3,4-Dimethoxycinnamoyl)piperi
    • [ "" ]
    • (2E)-3-(3,4-Dimethoxyphenyl)-1-(1-piperidinyl)-2-propen-1-one
    • HMS1784M20
    • STK413236
    • ST50920743
    • (2E)-3-(3,4-dimethoxyphenyl)-1-piperidylprop-2-en-1-one
    • (2E)-3-(3,4-dimethoxyphenyl)-1-(piperidin-1-yl)prop-2-en-1-one
    • (E)-3-(3,4-dimethoxyphenyl)-1-piperidin-1-ylprop-2-en-1-one
    • DA-69347
    • CS-0016109
    • FS-8706
    • PD126133
    • CCG-356887
    • Z27689084
    • AKOS002528735
    • 2-Propen-1-one, 3-(3,4-dimethoxyphenyl)-1-(1-piperidinyl)-, (2E)-
    • SCHEMBL3121290
    • HY-125828
    • 128261-84-7
    • G90376
    • Inchi: 1S/C16H21NO3/c1-19-14-8-6-13(12-15(14)20-2)7-9-16(18)17-10-4-3-5-11-17/h6-9,12H,3-5,10-11H2,1-2H3/b9-7+
    • InChI Key: RDNRIBOBEOTFJG-VQHVLOKHSA-N
    • SMILES: O=C(/C=C/C1C=CC(=C(C=1)OC)OC)N1CCCCC1

Computed Properties

  • Exact Mass: 275.15200
  • Monoisotopic Mass: 275.15214353 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8
  • Molecular Weight: 275.34
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Oil
  • Density: 1.120±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.17 g/l) (25 º C),
  • PSA: 38.77000
  • LogP: 2.66740

1-(3,4-Dimethoxycinnamoyl)piperidine Security Information

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